Cas no 1306605-61-7 (5-(1-Methylpiperidin-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-(1-Methylpiperidin-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 1306605-61-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5168451
• Update Time: 2025-11-01

5-(1-Methylpiperidin-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(1-methylpiperidin-2-yl)-1,2-dihydropyridin-2-one
• 5-(1-Methylpiperidin-2-yl)pyridin-2(1H)-one
• 5-(1-Methylpiperidin-2-yl)pyridin-2-ol
• 1-Methyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-ol
• 5-(1-Methylpiperidin-2-yl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C11H16N2O/c1-13-7-3-2-4-10(13)9-5-6-11(14)12-8-9/h5-6,8,10H,2-4,7H2,1H3,(H,12,14)
• InChI Key： WYMUGJASASTBCO-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1)C1CCCCN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• XLogP3: 0.5
• Topological Polar Surface Area: 32.299

Additional information on 5-(1-Methylpiperidin-2-yl)-1,2-dihydropyridin-2-one

Professional Introduction to Compound with CAS No. 1306605-61-7 and Product Name: 5-(1-Methylpiperidin-2-yl)-1,2-dihydropyridin-2-one

The compound identified by the CAS number 1306605-61-7 and the product name 5-(1-Methylpiperidin-2-yl)-1,2-dihydropyridin-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound belongs to the dihydropyridine class, a family of molecules known for their diverse biological activities and industrial applications. The structural features of this compound, particularly the presence of a methylpiperidine moiety and a dihydropyridine core, make it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of dihydropyridine derivatives as pharmacological agents due to their ability to interact with various biological targets. The 5-(1-Methylpiperidin-2-yl)-1,2-dihydropyridin-2-one structure exhibits unique electronic properties that can be exploited for the development of novel therapeutic interventions. The methylpiperidine substituent, in particular, is known to enhance binding affinity and selectivity, making this compound an attractive scaffold for drug design.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been subjects of intense interest. The dihydropyridine ring system is a well-established pharmacophore in the treatment of cardiovascular diseases, such as hypertension and angina pectoris. However, its application extends beyond these conditions, with emerging research suggesting its utility in neurodegenerative disorders and inflammatory diseases. The 5-(1-Methylpiperidin-2-yl)-1,2-dihydropyridin-2-one derivative has been synthesized through multi-step organic reactions that meticulously preserve the integrity of its functional groups.

The chemical synthesis of this compound involves key steps such as cyclization and functional group transformations. Advanced techniques like NMR spectroscopy and mass spectrometry have been employed to confirm its molecular structure and purity. These analytical methods provide critical insights into the compound's conformational flexibility and reactivity, which are essential for understanding its biological behavior.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The methylpiperidine moiety contributes to its solubility and bioavailability, while the dihydropyridine core offers a platform for further derivatization. Researchers have been exploring various modifications to optimize its pharmacokinetic properties and target specificity. For instance, introducing additional functional groups or altering the substitution pattern can significantly influence its biological activity.

The biological activity of 5-(1-Methylpiperidin-2-yl)-1,2-dihydropyridin-2-one has been preliminarily assessed through in vitro assays. These studies indicate that it exhibits moderate affinity for certain receptors and enzymes relevant to human health. While preliminary data are promising, further investigations are necessary to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biochemists are crucial in unraveling these complexities.

Recent advancements in computational chemistry have accelerated the process of drug discovery by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict the binding interactions between 5-(1-Methylpiperidin-2-yl)-1,2-dihydropyridin-2-one and biological targets with high accuracy. Such simulations provide valuable insights into how this compound might interact with proteins or nucleic acids within living cells.

The pharmaceutical industry has taken note of these developments, with several companies investing in research programs focused on dihydropyridine derivatives. The versatility of this scaffold makes it an appealing choice for developing treatments against a wide range of diseases. As our understanding of molecular interactions continues to grow, compounds like 5-(1-Methylpiperidin-2-yl)-1,2-dihydropyridin-2-one are expected to play a pivotal role in next-generation therapeutics.

In conclusion, the compound with CAS No. 1306605-61-7 and product name 5-(1-Methylpiperidin-2-yl)-1,2-dihydropyridin-2-one represents a significant advancement in chemical biology and drug development. Its unique structural features and promising biological activities position it as a valuable asset in pharmaceutical research. Continued investigation into its properties will likely yield novel therapeutic agents that address unmet medical needs.